Cas no 36810-75-0 (3,3-dimethyl-1-(n-methylanilino)butan-2-one)

3,3-dimethyl-1-(n-methylanilino)butan-2-one structure
36810-75-0 structure
Product Name:3,3-dimethyl-1-(n-methylanilino)butan-2-one
CAS No:36810-75-0
MF:C13H19NO
MW:205.296063661575
CID:921662
PubChem ID:314816
Update Time:2025-04-19

3,3-dimethyl-1-(n-methylanilino)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-(n-methylanilino)butan-2-one
    • 3,3-dimethyl-1-(N-methyl-anilino)-butan-2-one; 3,3-Dimethyl-1-(N-methyl-anilino)-butan-2-on; SureCN12622713; NSC234707; AC1L7QDA; AKOS009049971; 3,3-dimethyl-1-(methyl(phenyl)amino)butan-2-one;
    • 3,3-Dimethyl-1-[methyl(phenyl)amino]butan-2-one
    • 36810-75-0
    • SCHEMBL12622713
    • NSC234707
    • AKOS009049971
    • DTXSID10310965
    • NSC-234707
    • Inchi: 1S/C13H19NO/c1-13(2,3)12(15)10-14(4)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
    • InChI Key: MCOWYXNHOPZOTK-UHFFFAOYSA-N
    • SMILES: O=C(CN(C)C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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